Cas no 44929-09-1 (Nitricholine)

• Product Name: Nitricholine
• CAS No: 44929-09-1
• MF: C₅H₁₃N₂O₃
• MW: 149.168321371078
• CID: 2843279
• Update Time: 2023-08-07

Nitricholine Chemical and Physical Properties

Names and Identifiers

• Nitricholine
• 6E5IDU830P
• N,N,N-Trimethyl-N-(2-nitratoethyl)ammonium
• Q27264649

• Inchi： 1S/C5H13N2O3/c1-7(2,3)4-5-10-6(8)9/h4-5H2,1-3H3/q+1
• InChI Key： BZKRACMUAUSOKR-UHFFFAOYSA-N
• SMILES： O(CC[N+](C)(C)C)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 113
• XLogP3: 0.6
• Topological Polar Surface Area: 55